![molecular formula C9H11N3O2S B8496448 Ethyl 2-(2-methylimidazo[2,1-b][1,3,4]thiadiazol-6-yl)acetate](/img/structure/B8496448.png)
Ethyl 2-(2-methylimidazo[2,1-b][1,3,4]thiadiazol-6-yl)acetate
Cat. No. B8496448
M. Wt: 225.27 g/mol
InChI Key: FZYFTXVNJYJCGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:1]([CH3:2])[O:3][C:4]([CH2:5][c:6]1[n:7][c:8]2[s:9][c:10]([CH3:14])[n:11][n:12]2[cH:13]1)=[O:15].[CH3:18][CH2:19][OH:20].[Na+:17].[OH-:16]>>[O:3]=[C:4]([CH2:5][c:6]1[n:7][c:8]2[s:9][c:10]([CH3:14])[n:11][n:12]2[cH:13]1)[OH:15]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)Cc1cn2nc(C)sc2n1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1nn2cc(CC(=O)O)nc2s1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
